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Compound of Interest

Compound Name: 5-Ethylnonan-5-ol

Cat. No.: B15486930

An In-depth Technical Guide to 5-Ethylnonan-5-
ol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 5-Ethylnonan-5-ol (CAS Number:
5340-51-2), a tertiary alcohol with potential applications in various scientific domains. This
document collates available registry information, computed physicochemical properties, and
general synthetic and analytical methodologies relevant to this class of compounds. Due to the
limited publicly available experimental data for 5-Ethylnonan-5-ol, this guide also presents
generalized protocols and conceptual frameworks applicable to its study. All quantitative data is
summarized in structured tables for clarity and comparative analysis.

Chemical Identity and Registry Information

5-Ethylnonan-5-ol is a tertiary alcohol characterized by a hydroxyl group attached to the fifth
carbon of a nonane chain, which is also substituted with an ethyl group at the same position.
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Identifier Value Reference
CAS Number 5340-51-2 [1]
IUPAC Name 5-ethylnonan-5-ol [1]
Molecular Formula C11H240 [1]
Molecular Weight 172.31 g/mol [1]
Canonical SMILES CCCcCc(ce)yo)ccecece [1]
InChi Key JLLWXWTZAZXXGN- o
UHFFFAOYSA-N
ChemSpider ID 190283 [2]
PubChem CID 219511 [1]

Physicochemical Properties

The majority of available data on the physicochemical properties of 5-Ethylnonan-5-ol is
derived from computational models. These predicted values offer initial insights into the
compound's behavior.

Property Predicted Value Source
XLogP3 3.9 PubChem
Hydrogen Bond Donor Count 1 PubChem
Hydrogen Bond Acceptor

Count 1 PubChem
Rotatable Bond Count 7 PubChem
Exact Mass 172.182715385 PubChem
Topological Polar Surface Area  20.2 A2 PubChem
Heavy Atom Count 12 PubChem
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Experimental Protocols

As of the latest literature review, specific experimental protocols for the synthesis and
characterization of 5-Ethylnonan-5-ol are not readily available in the public domain. However,
general methodologies for the synthesis of tertiary alcohols are well-established and can be
adapted for this compound.

General Synthesis of Tertiary Alcohols via Grignard
Reaction

A common and effective method for the synthesis of tertiary alcohols like 5-Ethylnonan-5-ol is
the Grignard reaction. This involves the reaction of a ketone with a Grignard reagent. For 5-
Ethylnonan-5-ol, one possible route is the reaction of pentan-5-one (also known as dipropyl
ketone) with ethylmagnesium bromide.

Reaction Scheme:

Pentan-5-one

l - Magnesium

|—> alkoxide intermediate
Ethylmagnesium + |_>

bromide I p-| 5-Ethylnonan-5-ol

H30+ (workup)

Click to download full resolution via product page

A generalized Grignard reaction workflow for synthesizing a tertiary alcohol.

Methodology:

o Preparation of Grignard Reagent: Ethyl bromide is slowly added to a suspension of
magnesium turnings in anhydrous diethyl ether under an inert atmosphere (e.g., nitrogen or
argon). The reaction is initiated, and the mixture is stirred until the magnesium is consumed,
forming ethylmagnesium bromide.
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o Reaction with Ketone: A solution of pentan-5-one in anhydrous diethyl ether is added
dropwise to the Grignard reagent at a controlled temperature (typically 0 °C). The reaction
mixture is then allowed to warm to room temperature and stirred for several hours.

o Workup: The reaction is quenched by the slow addition of a saturated aqueous solution of
ammonium chloride or dilute hydrochloric acid. This protonates the intermediate magnesium
alkoxide to yield the tertiary alcohol.

 Purification: The organic layer is separated, and the aqueous layer is extracted with diethyl
ether. The combined organic extracts are washed with brine, dried over anhydrous sodium
sulfate, and the solvent is removed under reduced pressure. The crude product can be
purified by vacuum distillation or column chromatography.

Spectroscopic Characterization

While specific spectra for 5-Ethylnonan-5-ol are not available, the expected spectral
characteristics can be predicted based on its structure.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: Would show characteristic signals for the different types of protons. The hydroxyl
proton would appear as a broad singlet, the chemical shift of which is dependent on
concentration and solvent. The methylene protons of the ethyl and butyl chains would
exhibit complex splitting patterns.

o 13C NMR: Would show distinct signals for each of the unique carbon atoms in the
molecule. The carbon bearing the hydroxyl group would be significantly downfield.

« Infrared (IR) Spectroscopy: A broad absorption band in the region of 3200-3600 cm~! would
be characteristic of the O-H stretching vibration of the alcohol. C-H stretching vibrations
would be observed around 2850-3000 cm~1, and a C-O stretching vibration would be present
in the 1100-1200 cm~1 region.

e Mass Spectrometry (MS): Electron ionization mass spectrometry would likely show a weak or
absent molecular ion peak due to the facile dehydration of the tertiary alcohol. The
fragmentation pattern would be dominated by alpha-cleavage and dehydration, leading to
characteristic fragment ions.
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Safety and Handling

Specific toxicology and safety data for 5-Ethylnonan-5-ol are not available. However, based
on the general properties of similar aliphatic alcohols, the following precautions should be
observed:

» Handling: Use in a well-ventilated area. Wear appropriate personal protective equipment
(PPE), including safety glasses, chemical-resistant gloves, and a lab coat.

o Fire Safety: Alcohols are flammable. Keep away from heat, sparks, and open flames. Use
appropriate fire extinguishing media (e.g., carbon dioxide, dry chemical powder, or alcohol-
resistant foam).

o Health Hazards: May cause skin and eye irritation. Inhalation of high concentrations of vapor
may cause respiratory tract irritation, dizziness, and drowsiness. Ingestion may be harmful.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

Potential Applications in Drug Development

While no specific biological activities or drug development applications have been reported for
5-Ethylnonan-5-ol, its structural features suggest potential areas for investigation.
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Logical relationships of 5-Ethylnonan-5-ol to potential research applications.

e As a Molecular Scaffold: The lipophilic alkyl chains and the reactive hydroxyl group make 5-
Ethylnonan-5-ol a potential starting material or scaffold for the synthesis of more complex
molecules with potential biological activity. The hydroxyl group can be a site for derivatization
to introduce various functional groups.

e In Fragment-Based Drug Discovery: Its relatively small size and simple structure could make
it a candidate for inclusion in fragment libraries for screening against biological targets.

e As an Excipient: The amphiphilic nature of long-chain alcohols can sometimes be exploited
in drug formulation to improve the solubility of poorly water-soluble active pharmaceutical
ingredients (APIS).

Conclusion

5-Ethylnonan-5-ol is a simple tertiary alcohol for which basic chemical identity and computed
physicochemical properties are available. However, a significant gap exists in the scientific
literature regarding its experimental synthesis, characterization, and biological activity. This
guide provides a foundation of the known information and outlines general methodologies that
can be applied to further investigate this compound. Future research is needed to unlock the
potential of 5-Ethylnonan-5-ol in chemistry and the life sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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